Cas no 50996-37-7 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-)
50996-37-7 structure
Product Name:2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
CAS No:50996-37-7
MF:C7H6N4O3
MW:194.147540569305
CID:363640
PubChem ID:3521017
Update Time:2025-04-19
2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
- 1-methyl-5H-pteridine-2,4,6-trione
- 50996-37-7
- AKOS024340798
- DTXSID30393270
-
- Inchi: 1S/C7H6N4O3/c1-11-5-4(6(13)10-7(11)14)9-3(12)2-8-5/h2H,1H3,(H,9,12)(H,10,13,14)
- InChI Key: LZCOBTLZNBLUIK-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CC(N2)=O)N(C)C(N1)=O
Computed Properties
- Exact Mass: 194.04408
- Monoisotopic Mass: 194.04399007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 90.9Ų
Experimental Properties
- PSA: 90.87
2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl- Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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